1,3,5-Triazino[1,2-a]benzimidazol-2-amine

• IUPAC Name: [1,3,5]triazino[1,2-a]benzimidazol-2-amine
• InChI: InChI=1S/C9H7N5/c10-8-11-5-14-7-4-2-1-3-6(7)12-9(14)13-8/h1-5H,(H2,10,12,13)
• InChI Key: REQUSPHPOKKVPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C3N2C=NC(=N3)N
• Molecular Formula: C9H7N5
• DSSTOX Substance ID: DTXSID80327727
• Molecular Weight: 185.19 g/mol
• CAS No.: 61678-05-5

Description

1,3,5-Triazino[1,2-a]benzimidazol-2-amine is a useful research compound. Its molecular formula is C9H7N5 and its molecular weight is 185.19 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 680679. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

1,3,5-Triazino[1,2-a]benzimidazol-2-amine derivatives have been synthesized and investigated for their biological activities. Dolzhenko et al. (2007) prepared several 4-substituted derivatives through cyclization reactions, noting their potential as dihydrofolate reductase inhibitors in mammalian cells (Dolzhenko & Chui, 2007). Hranjec et al. (2012) described the synthesis of novel 2-amino-4-aryl-4,10-dihydro derivatives and highlighted their antiproliferative activities against various human cancer cell lines (Hranjec, Pavlović, & Karminski-Zamola, 2012).

Solid-Phase Synthesis

Klein et al. (2002) developed an efficient method for the solid-phase synthesis of trisubstituted derivatives, providing a novel approach to synthesizing these compounds (Klein, Acharya, Ostresh, & Houghten, 2002).

Antiproliferative and Antitumor Activities

Research by Remers et al. (2015) explored the antitumor properties of compounds related to this compound, emphasizing the potential of these derivatives in cancer treatment (Remers, Iyengar, Dorr, Wisner, & Bates, 2015). Ismail et al. (2020) synthesized and evaluated novel hybrids of this compound for their antitumor activity, demonstrating significant growth inhibition in certain derivatives (Ismail, El-Sehrawi, El-Zahabi, Shawer, & Ammar, 2020).

DNA Interaction Studies

Singla et al. (2016) conducted studies on the interaction of triazine–benzimidazole analogues with calf thymus DNA, providing insights into the potential therapeutic applications of these compounds (Singla, Luxami, & Paul, 2016).

Crystallographic Studies

Patricio-Rangel et al. (2020) reported the synthesis and characterization of 1,3,5-triazines containing this compound derivatives, providing valuable data for understanding the structural aspects of these compounds (Patricio-Rangel, Tlahuextl, Tlahuext, & Tapia-Benavides, 2020).

Safety and Hazards

When handling 1,3,5-Triazino[1,2-a]benzimidazol-2-amine, it is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Personal protective equipment should be used, including chemical impermeable gloves. Adequate ventilation should be ensured, and all sources of ignition should be removed.

Mechanism of Action

Target of Action

The primary target of 1,3,5-Triazino[1,2-a]benzimidazol-2-amine is the enzyme dihydrofolate reductase (DHFR) . DHFR plays a crucial role in the synthesis of nucleotides and thus, DNA. It is involved in the conversion of dihydrofolate to tetrahydrofolate, a reaction that is vital for cells to create nucleotides that are essential for DNA replication .

Mode of Action

This compound interacts with DHFR and inhibits its activity . The compound’s interaction with the enzyme prevents the conversion of dihydrofolate to tetrahydrofolate, thereby disrupting the synthesis of nucleotides and DNA replication .

Biochemical Pathways

The inhibition of DHFR affects the folate pathway, which is responsible for the synthesis of nucleotides. This disruption leads to a decrease in the production of nucleotides, which are essential for DNA replication. As a result, cell growth and division are hindered .

Result of Action

The inhibition of DHFR by this compound leads to a decrease in the production of nucleotides, disrupting DNA replication . This disruption can lead to the death of rapidly dividing cells, such as cancer cells or microbial cells .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors

Biochemical Analysis

Biochemical Properties

1,3,5-Triazino[1,2-a]benzimidazol-2-amine plays a crucial role in biochemical reactions, particularly as an inhibitor of the enzyme dihydrofolate reductase (DHFR) . This enzyme is essential for the synthesis of tetrahydrofolate, a cofactor involved in the synthesis of nucleotides and amino acids. By inhibiting DHFR, this compound disrupts the production of tetrahydrofolate, thereby affecting DNA synthesis and cell division . Additionally, this compound has been shown to interact with other proteins and enzymes, potentially altering their activity and leading to various biological effects .

Cellular Effects

The effects of this compound on cells are profound. It has been observed to inhibit cell proliferation by interfering with DNA synthesis . This compound can also affect cell signaling pathways, leading to changes in gene expression and cellular metabolism . For instance, the inhibition of DHFR by this compound can lead to a decrease in the availability of nucleotides, which in turn affects the replication and repair of DNA . This can result in cell cycle arrest and apoptosis in certain cell types .

Molecular Mechanism

At the molecular level, this compound exerts its effects primarily through the inhibition of DHFR . The compound binds to the active site of the enzyme, preventing the reduction of dihydrofolate to tetrahydrofolate . This binding interaction is facilitated by the unique structure of this compound, which allows it to fit snugly into the enzyme’s active site . Additionally, this compound may interact with other biomolecules, leading to changes in their activity and function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability of the compound is an important factor, as it can degrade under certain conditions . Studies have shown that the compound remains stable in dimethyl sulfoxide (DMSO) solutions, with the 3,4-dihydro form predominating . Long-term exposure to this compound can lead to sustained inhibition of DHFR, resulting in prolonged effects on cellular function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can effectively inhibit DHFR without causing significant toxicity . At higher doses, toxic effects may be observed, including damage to rapidly dividing cells such as those in the gastrointestinal tract and bone marrow . These adverse effects highlight the importance of determining the optimal dosage for therapeutic applications .

Metabolic Pathways

This compound is involved in metabolic pathways related to folate metabolism . By inhibiting DHFR, the compound disrupts the conversion of dihydrofolate to tetrahydrofolate, leading to a decrease in the availability of this essential cofactor . This disruption can affect various metabolic processes, including the synthesis of nucleotides and amino acids . Additionally, the compound may interact with other enzymes and cofactors, further influencing metabolic flux and metabolite levels .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . These interactions can affect the localization and accumulation of the compound, influencing its biological activity . For example, the compound may be transported into cells via specific transporters, allowing it to reach its target enzyme, DHFR . Additionally, binding proteins may sequester the compound, modulating its availability and activity .

Subcellular Localization

The subcellular localization of this compound can impact its activity and function . The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . For instance, localization to the nucleus may enhance its ability to inhibit DHFR and affect DNA synthesis . Understanding the subcellular distribution of this compound is crucial for elucidating its mechanism of action and optimizing its therapeutic potential .